Cas no 3211-21-0 (2-Iodopyrazine)

2-Iodopyrazine Properties

Names and Identifiers

• 2-Iodopyrazine
• AC-31269
• CS-W004887
• SY005099
• STR08193
• FT-0646122
• OYWPFIUVDKHHGQ-UHFFFAOYSA-N
• I0837
• SCHEMBL5349
• DTXSID90953990
• Iodopyrazine, 97%
• A5778
• Z1235940810
• AKOS015853717
• InChI=1/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3
• 32111-21-0
• SCHEMBL20001463
• AC-16631
• MFCD01319019
• PS-8091
• 3211-21-0
• FT-0650275
• 3,3,4,4,5,5-HEXABROMOBIPHENYL
• 2-iodo pyrazine
• 2-IODO-1,3-DIAZINE
• EN300-82175
• pyrazine, 2-iodo-
• J-509733
• 2-Iodo-pyrazine
• iodo-pyrazine
• AB08841
• AM20070341
• Iodopyrazine
• +Expand

• InChIKey： OYWPFIUVDKHHGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3H
• SMILES： IC1C=NC=CN=1

Computed Properties

• Exact Mass: 205.93400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 205.934
• Heavy Atom Count: 7
• Complexity: 57.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• LogP: 1.08120
• PSA: 25.78000
• Refractive Index: n20/D 1.655(lit.)
• Boiling Point: 109-110 °C34 mm Hg(lit.)
• Flash Point: >230 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 2.086 g/mL at 25 °C(lit.)